N~2~-[(4-methylphenyl)sulfonyl]-N~1~,N~5~-dipropylglutamamide

• IUPAC Name: 2-[(4-methylphenyl)sulfonylamino]-N,N'-dipropylpentanediamide
• InChI: InChI=1S/C18H29N3O4S/c1-4-12-19-17(22)11-10-16(18(23)20-13-5-2)21-26(24,25)15-8-6-14(3)7-9-15/h6-9,16,21H,4-5,10-13H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key: UAGLXGPTHWMFPB-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CCC(C(=O)NCCC)NS(=O)(=O)C1=CC=C(C=C1)C
• Molecular Formula: C18H29N3O4S
• Molecular Weight: 383.5 g/mol

Description

N~2~-[(4-methylphenyl)sulfonyl]-N~1~,N~5~-dipropylglutamamide, also known as MSVIII-19, is a compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N~2~-[(4-methylphenyl)sulfonyl]-N~1~,N~5~-dipropylglutamamide is not fully understood. However, it has been hypothesized that it works by inhibiting the activity of enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Additionally, N~2~-[(4-methylphenyl)sulfonyl]-N~1~,N~5~-dipropylglutamamide has been shown to increase the expression of anti-inflammatory cytokines, such as interleukin-10 (IL-10).
Biochemical and Physiological Effects
N~2~-[(4-methylphenyl)sulfonyl]-N~1~,N~5~-dipropylglutamamide has been found to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, N~2~-[(4-methylphenyl)sulfonyl]-N~1~,N~5~-dipropylglutamamide has been found to reduce the activation of nuclear factor-kappa B (NF-κB), a protein complex involved in the regulation of immune responses and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N~2~-[(4-methylphenyl)sulfonyl]-N~1~,N~5~-dipropylglutamamide in lab experiments is its specificity for COX-2 and 5-LOX, which reduces the risk of off-target effects. Additionally, N~2~-[(4-methylphenyl)sulfonyl]-N~1~,N~5~-dipropylglutamamide has been found to have low toxicity, making it a potential candidate for clinical trials. However, one of the limitations of using N~2~-[(4-methylphenyl)sulfonyl]-N~1~,N~5~-dipropylglutamamide in lab experiments is its low solubility, which can make it difficult to administer.

Future Directions

There are several future directions for research on N~2~-[(4-methylphenyl)sulfonyl]-N~1~,N~5~-dipropylglutamamide. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of N~2~-[(4-methylphenyl)sulfonyl]-N~1~,N~5~-dipropylglutamamide and its effects on the immune system. Finally, the development of more efficient synthesis methods for N~2~-[(4-methylphenyl)sulfonyl]-N~1~,N~5~-dipropylglutamamide could make it more accessible for research and clinical applications.
Conclusion
In conclusion, N~2~-[(4-methylphenyl)sulfonyl]-N~1~,N~5~-dipropylglutamamide is a compound that has shown potential for therapeutic applications due to its anti-inflammatory and neuroprotective properties. Its specificity and low toxicity make it a promising candidate for further research and clinical trials. However, more research is needed to fully understand its mechanism of action and potential applications.

Scientific Research Applications

N~2~-[(4-methylphenyl)sulfonyl]-N~1~,N~5~-dipropylglutamamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, N~2~-[(4-methylphenyl)sulfonyl]-N~1~,N~5~-dipropylglutamamide has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease.